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Compound of Interest

Compound Name:
Dimethyldioctadecylammonium

Iodide

Cat. No.: B1340579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the nomenclature associated with

Dimethyldioctadecylammonium Iodide, a quaternary ammonium compound. This document

clarifies its synonyms and contextualizes its identity in relation to similar compounds more

frequently cited in commercial applications.

Chemical Identity
Dimethyldioctadecylammonium iodide is a cationic surfactant. The core structure consists of

a central nitrogen atom bonded to two methyl groups and two octadecyl (stearyl) chains, with

an iodide ion as the counter-ion. Its unique molecular structure, featuring both long

hydrophobic alkyl chains and a hydrophilic cationic headgroup, imparts amphiphilic properties

valuable in various research applications.

Synonyms and Chemical Identifiers
While the systematic name is descriptive, several synonyms are used in literature and by

chemical suppliers. The most common synonym directly substitutes the "octadecyl" term with

"stearyl," which refers to the same C18 alkyl chain.
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Quantitative and identifying data for Dimethyldioctadecylammonium Iodide are summarized

below.

Identifier Value Source

CAS Number 7206-39-5 [1][2][3][4]

Molecular Formula C₃₈H₈₀IN [2][3][4]

Molecular Weight 677.97 g/mol [2][3][4]

Primary Synonym
Dimethyldistearylammonium

Iodide
[3]

PubChem Substance ID 135727377 [2][4]

Reaxys Registry No. 3799941 [2][3][4]

Trade Names
Based on available data, Dimethyldioctadecylammonium Iodide is primarily supplied for

research and development purposes and is not widely marketed under specific trade names.

Chemical suppliers like TCI America list it by its chemical name or primary synonym.[1]

However, the closely related chloride salt, Dimethyldioctadecylammonium Chloride (CAS No.

107-64-2), also known as Distearyldimonium Chloride, has a much broader commercial

footprint, particularly in fabric softeners, cosmetics, and as a phase transfer catalyst.[5][6][7] It

is marketed under numerous trade names. Understanding these names can be valuable for

researchers exploring the applications of dioctadecyl-based quaternary ammonium salts.

A selection of common synonyms and trade names for the chloride form is provided in the table

below for contextual reference.
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Name Type Name Source

Synonym
Dimethyldistearylammonium

chloride
[5][8]

Synonym
Dioctadecyldimethylammonium

chloride
[5][9]

Synonym Distearyldimonium chloride [6][7]

INCI Name Quaternium-5 [5]

Trade Name Varisoft 100 / Varisoft TA 100 [5]

Trade Name Aliquat 207 [5][6]

Trade Name Arosurf TA 100 [5]

Trade Name Genamin DSAC [5]

Trade Name Adogen TA 100 [5]

Nomenclature and Relationships
The relationship between Dimethyldioctadecylammonium Iodide and its more common

chloride counterpart can be visualized as a hierarchical classification of nomenclature. The

core chemical structure determines the base name, while the counter-ion specifies the exact

salt. Trade names are specific to the commercialized form, which is predominantly the chloride

salt.
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Dimethyldioctadecylammonium Iodide (Target Compound)

Related Compound: Chloride Form

Dimethyldioctadecylammonium Iodide
(CAS: 7206-39-5)

Dimethyldistearylammonium Iodide

Synonym

Dimethyldioctadecylammonium Chloride
(CAS: 107-64-2)

  Related by Cation,
  Differs by Anion (I⁻ vs. Cl⁻)

Distearyldimonium Chloride

Common Synonym

Varisoft 100
Aliquat 207

Genamin DSAC
Quaternium-5
(and others)

Trade Names

Click to download full resolution via product page

Nomenclature relationship for Dimethyldioctadecylammonium salts.

Experimental Protocols
This guide focuses on the nomenclature and classification of Dimethyldioctadecylammonium
Iodide. Detailed experimental protocols for its synthesis, purification, or application are beyond

the current scope. Researchers should refer to peer-reviewed scientific literature or specific

application notes for detailed methodologies.

Conclusion
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Dimethyldioctadecylammonium Iodide is most precisely identified by its CAS number, 7206-

39-5. Its most prevalent synonym is Dimethyldistearylammonium Iodide. Unlike its chloride

analogue, it does not appear to be associated with specific trade names, indicating its primary

use in research settings rather than widespread commercial products. Professionals in drug

development and chemical research should be precise in their use of identifiers to distinguish

between the iodide and the more commercially prevalent chloride form of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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